![molecular formula C11H12ClNO2S B1375652 Ethyl 5-aminobenzo[b]thiophene-2-carboxylate hydrochloride CAS No. 383675-06-7](/img/structure/B1375652.png)
Ethyl 5-aminobenzo[b]thiophene-2-carboxylate hydrochloride
Overview
Description
Ethyl 5-aminobenzo[b]thiophene-2-carboxylate hydrochloride is a chemical compound with the CAS Number: 383675-06-7 . It has a molecular weight of 258.75 .
Synthesis Analysis
The synthesis of thiophene derivatives, such as Ethyl 5-aminobenzo[b]thiophene-2-carboxylate hydrochloride, often involves heterocyclization of various substrates . The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is a typical method used to make aminothiophene derivatives .Molecular Structure Analysis
The molecular structure of Ethyl 5-aminobenzo[b]thiophene-2-carboxylate hydrochloride consists of a five-membered heteroaromatic ring containing a sulfur atom . The IUPAC name for this compound is ethyl 5-amino-1H-1lambda3-benzo[b]thiophene-2-carboxylate hydrochloride .Physical And Chemical Properties Analysis
Ethyl 5-aminobenzo[b]thiophene-2-carboxylate hydrochloride has a molecular weight of 258.75 . It is stored at a temperature of 28 C .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of Ethyl 5-aminobenzo[b]thiophene-2-carboxylate hydrochloride, focusing on unique applications:
Ratiometric Fluorescent Sensing
This compound serves as a parent compound for the synthesis of a ratiometric Schiff base fluorescent sensor, which exhibits an efficient response to indium ions (In 3+) in buffer solutions. The sensor can quantitatively analyze and detect indium with a detection limit of 8.36 × 10 –9 M, showcasing its potential for environmental monitoring and industrial applications .
Detection of Indium in Water
The synthesized sensor from this compound can be used for the detection of indium in tap water, demonstrating satisfactory recoveries. This application is significant for water quality assessment and pollution control .
Biological Activity Studies
Thiophene-based analogs, such as Ethyl 5-aminobenzo[b]thiophene-2-carboxylate hydrochloride, are of interest due to their potential biological activities. They are crucial for medicinal chemists to develop advanced compounds with diverse biological effects .
Anti-microbial Properties
Derivatives of this compound have been synthesized and studied for their anti-microbial properties, indicating its importance in the development of new pharmaceuticals .
Synthesis of Advanced Compounds
The compound is used as a building block in the synthesis of advanced compounds, which can lead to the development of new materials with specific properties for various scientific applications .
Photo-induced Electron Transfer Studies
Based on Gaussian theory calculations, this compound is involved in studies related to photo-induced electron transfer (PET) and intramolecular charge transfer (ICT) mechanisms, which are fundamental processes in photochemistry .
properties
IUPAC Name |
ethyl 5-amino-1-benzothiophene-2-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2S.ClH/c1-2-14-11(13)10-6-7-5-8(12)3-4-9(7)15-10;/h3-6H,2,12H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYOHZTNBIRTITI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(S1)C=CC(=C2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-aminobenzo[b]thiophene-2-carboxylate hydrochloride | |
CAS RN |
383675-06-7 |
Source
|
| Record name | ethyl 5-amino-1-benzothiophene-2-carboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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